3-(1,3-benzodioxol-5-yl)acrylaldehyde

• CAS No.: 14756-00-4
• Product Name: 3-(1,3-benzodioxol-5-yl)acrylaldehyde
• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol
• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)prop-2-enal
• Standard InChI: InChI=1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-6H,7H2/b2-1-
• Standard InChIKey: HZUFMSJUNLSDSZ-UPHRSURJSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\C=O
• SMILES: C1OC2=C(O1)C=C(C=C2)C=CC=O
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC=O
• Melting Point: 84-85°C
• Physical Description: Solid
• Description: 3-(3, 4-Methylenedioxyphenyl)propenal, also known as 3, 4-methylenedioxycinnamaldehyde or 3-(1, 3-benzodioxol-5-yl)-2-propenal, 9CI, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. 3-(3, 4-Methylenedioxyphenyl)propenal exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-(3, 4-methylenedioxyphenyl)propenal is primarily located in the cytoplasm. Outside of the human body, 3-(3, 4-methylenedioxyphenyl)propenal can be found in herbs and spices and tea. This makes 3-(3, 4-methylenedioxyphenyl)propenal a potential biomarker for the consumption of these food products.
• PubChem Compound: 5355018
• Last Modified: Nov 11 2021